Cas no 2034346-13-7 (N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide)

N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide structure

2034346-13-7 structure

Product Name:N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide

CAS No:2034346-13-7

MF:C₁₅H₁₂N₈O₂S

MW:368.37317943573

CID:5349019

Update Time:2023-11-21

N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-(4-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)pyrazine-2-carboxamide
- N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide
- N-[2-[4-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]pyrazine-2-carboxamide
- Inchi： 1S/C15H12N8O2S/c24-14(11-7-16-2-3-17-11)18-4-5-23-8-12(20-22-23)15-19-13(21-25-15)10-1-6-26-9-10/h1-3,6-9H,4-5H2,(H,18,24)
- InChI Key： MTFIPJYKGWERDL-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1=NOC(C2=CN(CCNC(C3C=NC=CN=3)=O)N=N2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 487
XLogP3: 0
Topological Polar Surface Area: 153

N-(2-{4-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-1-yl}ethyl)pyrazine-2-carboxamide Pricemore >>

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